2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H19FN6O4S/c1-33-17-4-2-3-14(9-17)24-20(31)12-34-22-28-27-18(10-15-11-19(30)26-21(32)25-15)29(22)16-7-5-13(23)6-8-16/h2-9,11H,10,12H2,1H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: HNBXEOYUQFWNJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H19FN6O4S
• Molecular Weight: 482.5 g/mol

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H19FN6O4S and its molecular weight is 482.49. The purity is usually 95%.
BenchChem offers high-quality 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

For instance, research has demonstrated the synthesis of novel compounds with potential anti-inflammatory, analgesic, antitumor, and antimicrobial activities. These studies often involve the design and synthesis of derivatives of pyrimidine, triazole, and other heterocyclic compounds, showcasing the diversity in chemical modifications to explore therapeutic potentials (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020; Xiong Jing, 2011). These compounds are evaluated for their potential applications in medicine, particularly for their selectivity and effectiveness against specific targets such as cyclooxygenase enzymes, cancer cell lines, and microbial pathogens.

The development of these compounds often involves intricate synthetic pathways, leading to molecules with specified biological targets. For example, the synthesis and characterization of novel derivatives with potential application in imaging the translocator protein with PET scans (F. Dollé, F. Hinnen, Annelaure Damont, et al., 2008) or the exploration of their herbicidal activities (Yan-ping Luo, Lili Jiang, Guo-dong Wang, et al., 2008), demonstrate the versatility and importance of these chemical explorations in both healthcare and agriculture.